Cas no 2248270-98-4 (Tert-butyl 2-(6-aminopyridin-2-yl)acetate)

• Product Name: Tert-butyl 2-(6-aminopyridin-2-yl)acetate
• CAS No: 2248270-98-4
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6274465
• PubChem ID: 137941040
• Update Time: 2025-06-23

Tert-butyl 2-(6-aminopyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248270-98-4
• Tert-butyl 2-(6-aminopyridin-2-yl)acetate
• EN300-6510213

• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)7-8-5-4-6-9(12)13-8/h4-6H,7H2,1-3H3,(H2,12,13)
• InChI Key： JKKZPBDTDTXSPC-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=C(N)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 2-(6-aminopyridin-2-yl)acetate

Tert-butyl 2-(6-aminopyridin-2-yl)acetate (CAS No. 2248270-98-4): A Comprehensive Overview in Modern Chemical Biology

The compound Tert-butyl 2-(6-aminopyridin-2-yl)acetate (CAS No. 2248270-98-4) represents a fascinating molecule in the realm of chemical biology, characterized by its unique structural and functional attributes. This compound, featuring a tert-butyl group and an aminopyridine moiety, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The intricate interplay between its chemical structure and biological activity makes it a subject of intense study, particularly in the context of modulating biological pathways and developing novel therapeutic agents.

In recent years, the field of chemical biology has witnessed remarkable advancements, with a particular focus on small molecules that can interact with biological targets to elicit specific effects. The Tert-butyl 2-(6-aminopyridin-2-yl)acetate molecule, with its dual functionality, has emerged as a promising candidate for such applications. The tert-butyl group contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes, while the aminopyridine moiety serves as a versatile pharmacophore capable of engaging with various biological receptors and enzymes.

One of the most compelling aspects of Tert-butyl 2-(6-aminopyridin-2-yl)acetate is its potential role in modulating neurological pathways. Aminopyridine derivatives are well-known for their ability to interact with ion channels and receptors in the central nervous system. Specifically, studies have suggested that compounds containing the aminopyridine scaffold can influence the activity of N-methyl-D-aspartate (NMDA) receptors, which are critical for synaptic plasticity and learning. The presence of the tert-butyl group further enhances the compound's pharmacokinetic properties, making it more stable and soluble in biological environments.

Furthermore, the Tert-butyl 2-(6-aminopyridin-2-yl)acetate molecule has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative disorders. Research indicates that it can selectively interact with specific targets involved in conditions such as Alzheimer's disease and Parkinson's disease. By modulating these targets, the compound may help mitigate symptoms associated with these debilitating conditions. The ability of Tert-butyl 2-(6-aminopyridin-2-yl)acetate to cross the blood-brain barrier is particularly noteworthy, as it allows for targeted action within the central nervous system without significant systemic side effects.

The synthesis of Tert-butyl 2-(6-aminopyridin-2-yl)acetate involves a series of well-established organic reactions that highlight its accessibility for further derivatization. The tert-butyl group can be introduced via esterification reactions, while the aminopyridine moiety is typically incorporated through condensation reactions with appropriate precursors. These synthetic routes not only provide a reliable pathway for producing the compound in sufficient quantities but also offer opportunities for modifying its structure to optimize its biological activity.

In addition to its neurological applications, Tert-butyl 2-(6-aminopyridin-2-yl)acetate has been explored for its potential role in anti-inflammatory therapies. Studies have demonstrated that certain aminopyridine derivatives can inhibit inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The tert-butyl group's steric bulk may enhance binding affinity to these enzymes, leading to more potent anti-inflammatory effects. This makes Tert-butyl 2-(6-aminopyridin-2-yl)acetate a valuable scaffold for developing novel anti-inflammatory agents.

The development of high-throughput screening (HTS) technologies has further accelerated the exploration of Tert-butyl 2-(6-aminopyridin-2-yl)acetate and related compounds. These technologies enable researchers to rapidly assess the biological activity of numerous small molecules against various targets, facilitating the identification of lead compounds for further optimization. The combination of HTS with computational modeling has allowed for more efficient virtual screening processes, reducing the time and resources required to identify promising candidates.

The future prospects for Tert-butyl 2-(6-aminopyridin-2-yl)acetate are indeed exciting. As our understanding of biological pathways continues to expand, so does the potential for this compound to be developed into effective therapeutic agents. Ongoing research aims to refine synthetic methodologies for improved yield and purity, as well as to explore novel derivatives that may enhance its biological activity further. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, Tert-butyl 2-(6-aminopyridin-2-yl)acetate (CAS No. 2248270-98-4) stands out as a versatile and promising molecule in chemical biology. Its unique structural features make it an attractive candidate for modulating neurological and inflammatory pathways, offering potential therapeutic benefits across various diseases. With continued research and development, this compound is poised to make significant contributions to the field of medicinal chemistry.